molecular formula C11H12BrN B8557762 5-(3-Bromo-phenyl)pentanenitrile

5-(3-Bromo-phenyl)pentanenitrile

Cat. No.: B8557762
M. Wt: 238.12 g/mol
InChI Key: OQDJISFFADIEQG-UHFFFAOYSA-N
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Description

5-(3-Bromo-phenyl)pentanenitrile is a useful research compound. Its molecular formula is C11H12BrN and its molecular weight is 238.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12BrN

Molecular Weight

238.12 g/mol

IUPAC Name

5-(3-bromophenyl)pentanenitrile

InChI

InChI=1S/C11H12BrN/c12-11-7-4-6-10(9-11)5-2-1-3-8-13/h4,6-7,9H,1-3,5H2

InChI Key

OQDJISFFADIEQG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)CCCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of toluene-4-sulfonic acid 4-(3-bromophenyl)butyl ester (2.3 g, 6 mmol) and powdered sodium cyanide (0.65 g, 13 mmol) in DMSO was heated up to 80° C., stirred for 1.5 hours and monitored by NMR. When the reaction was complete, the reaction mixture was cooled to room temperature, diluted with H2O and extracted with CH2Cl2. The combined organic extracts were washed with brine, dried over MgSO4 and concentrated in vacuo. Purification of this residue on silica gel (ISCO) using (hexanes/EtOAC 9.5/0.5) as the eluting solvent gave 5-(3-bromo-phenyl)pentanenitrile as a colorless oil (1.12 g, 78% yield). m/e (M)+ 237; 1H NMR (400 MHZ, DMSO-d6) δ ppm, 2.63-2.65 (m, 2H), 2.75-2.78 (m, 2H), 2.35-2.38 (m, 2H), 2.60-2.63 (m, 2H), 7.05-7.10 (m, 2H), 7.25-7.28 (m, 2H).
Name
toluene-4-sulfonic acid 4-(3-bromophenyl)butyl ester
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
0.65 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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